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Compound of Interest

Compound Name: 4,5-Dichlorocatechol

Cat. No.: B118185

The proper handling and disposal of 4,5-Dichlorocatechol are critical for ensuring laboratory
safety and environmental protection. This compound is classified as a hazardous substance,
posing risks of skin, eye, and respiratory irritation, and is very toxic to aquatic life.[1] Adherence
to strict disposal protocols is mandatory to mitigate these risks. This guide provides detailed,
step-by-step procedures for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols

Before handling 4,5-Dichlorocatechol, it is essential to be familiar with the immediate safety
measures required. Always handle this chemical in accordance with good industrial hygiene
and safety practices.[1]

Personal Protective Equipment (PPE):

» Eye Protection: Wear safety glasses with side-shields conforming to EN166, or equivalent
government standards such as NIOSH (US).[1]

» Hand Protection: Use chemically resistant gloves that have been inspected prior to use.[1]
Follow proper glove removal technique to avoid skin contact.[1]

» Respiratory Protection: In areas where dust is formed, use a dust mask such as a type N95
(US).[2]

» Body Protection: Wear suitable protective clothing.[1]
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Spill and Exposure Response: In the event of a spill or exposure, immediate action is required:

o Spills: Evacuate personnel to a safe area.[1] Use personal protective equipment and ensure
adequate ventilation.[1] Avoid dust formation.[1] Prevent the substance from entering drains.
[1] Sweep up the spilled material, shovel it, and place it into a suitable, closed container for
disposal.[1]

o Eye Contact: Immediately rinse cautiously with water for several minutes, removing contact
lenses if present and easy to do.[1] Continue rinsing for at least 15 minutes and consult a
physician.[1]

o Skin Contact: Wash off with soap and plenty of water and consult a physician.[1]

 Inhalation: Move the person into fresh air.[1] If breathing is difficult, give artificial respiration
and consult a physician.[1]

 Ingestion: Rinse mouth with water and consult a physician.[1] Never give anything by mouth
to an unconscious person.[1]

Chemical and Physical Properties

A summary of key quantitative data for 4,5-Dichlorocatechol is provided below for easy
reference.
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Property Value Source
Molecular Formula CeHaCl202 [11[3]
Molecular Weight 179.00 g/mol [1103114]
Appearance Solid [11[2]
Melting Point 110-115 °C [1]12]
CAS Number 3428-24-8 [1]1[3][4]
Storage Temperature Store in a cool place [11[3]

Skin Irritation (Cat. 2), Eye
o Irritation (Cat. 2), Respiratory
Hazard Classifications o ] [11[2]
Irritation (Cat. 3), Acute Aquatic

Toxicity (Cat. 1)

Disposal Workflow

The following diagram illustrates the required workflow for the safe disposal of 4,5-
Dichlorocatechol waste.
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Step 1: In-Lab Waste Management
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Caption: Workflow for the proper disposal of 4,5-Dichlorocatechol.
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Detailed Disposal Procedures

The disposal of 4,5-Dichlorocatechol is governed by hazardous waste regulations. It is

unlawful to dispose of this chemical in the regular trash, down the sink, or into a storm drain.[5]

Step 1: Waste Characterization

Due to its identified hazards, any unused 4,5-Dichlorocatechol and materials significantly

contaminated with it must be treated as hazardous waste.

Step 2: In-Lab Collection and Segregation

Use Designated Containers: Collect all 4,5-Dichlorocatechol waste in a container
specifically designated for halogenated organic waste. The container must be compatible
with the chemical; often, the original container is suitable if it is in good condition.[6]

Do Not Mix Wastes: Do not mix 4,5-Dichlorocatechol waste with other waste streams, such
as non-halogenated solvents, acids, or bases.[6] Mixing wastes can complicate disposal and
increase costs.[6]

Keep Containers Closed: Waste containers must be tightly sealed at all times, except when
you are adding waste.[6][7] This prevents the release of vapors and reduces the risk of spills.

[6]

Label Correctly: Clearly label the waste container with the words "HAZARDOUS WASTE,"
the full chemical name "4,5-Dichlorocatechol,” and the approximate concentration.[6]

Step 3: Arranging for Final Disposal

Professional Disposal: The standard and required method for disposal is to use a licensed
hazardous waste disposal company.[1]

Incineration: The recommended disposal method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1] This ensures complete destruction of the compound.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste
pickup. This typically involves submitting a request to your Environmental Health and Safety
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(EHS) department.[6]

Step 4: Disposal of Empty Containers
Containers that once held 4,5-Dichlorocatechol must also be managed as hazardous waste.

» Triple Rinsing: Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol
or acetone).[8][9]

o Collect Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as
hazardous waste along with the 4,5-Dichlorocatechol waste.[8][9]

o Container Disposal: After triple rinsing, the container can often be disposed of through your
institution's specific procedures for decontaminated lab waste. Consult your EHS department
for guidance.

Emergency Response Logic

The following diagram outlines the logical steps to take in an emergency involving 4,5-
Dichlorocatechol.
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Caption: Decision-making workflow for a 4,5-Dichlorocatechol emergency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b118185?utm_src=pdf-custom-synthesis
https://file1.lookchem.com/msds/2011-06/3/547093(3428-24-8).pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/547093
https://www.lgcstandards.com/NO/en/4-5-Dichlorocatechol/p/DRE-C12420820?queryID=2e702eddc2fd551e945120c9b013286a
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/4-5-dichlorocatechol-unlabeled-ulm-1702-01
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/4-5-dichlorocatechol-unlabeled-ulm-1702-01
https://dtsc.ca.gov/chlorinated-solvent-wastes-produced-in-jewelry-manufacturing-fact-sheet/
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://www.benchchem.com/product/b118185#4-5-dichlorocatechol-proper-disposal-procedures
https://www.benchchem.com/product/b118185#4-5-dichlorocatechol-proper-disposal-procedures
https://www.benchchem.com/product/b118185#4-5-dichlorocatechol-proper-disposal-procedures
https://www.benchchem.com/product/b118185#4-5-dichlorocatechol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118185?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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